4-{3-[(4-Fluorophenyl)sulfanyl]phenyl}oxane-4-carboxamide

• CAS No.: 329025-21-0
• Molecular Formula: C18H18FNO2S
• Molecular Weight: 331.4 g/mol
• IUPAC Name: 4-[3-(4-fluorophenyl)sulfanylphenyl]oxane-4-carboxamide
• InChI: InChI=1S/C18H18FNO2S/c19-14-4-6-15(7-5-14)23-16-3-1-2-13(12-16)18(17(20)21)8-10-22-11-9-18/h1-7,12H,8-11H2,(H2,20,21)
• InChI Key: MZMHGHIHTKGHTL-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(C2=CC(=CC=C2)SC3=CC=C(C=C3)F)C(=O)N

Description

4-{3-[(4-Fluorophenyl)sulfanyl]phenyl}oxane-4-carboxamide is an organic compound with the molecular formula C18H18FNO2S.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-{3-[(4-Fluorophenyl)sulfanyl]phenyl}oxane-4-carboxamide typically involves the reaction of 4-fluorothiophenol with 3-bromophenyl oxane-4-carboxamide under specific conditions. The reaction is usually carried out in the presence of a base such as potassium carbonate and a solvent like dimethylformamide. The mixture is heated to facilitate the nucleophilic substitution reaction, resulting in the formation of the desired compound .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

4-{3-[(4-Fluorophenyl)sulfanyl]phenyl}oxane-4-carboxamide undergoes various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized